molecular formula C5H5BrN2O B8764335 5-bromo-1-methyl-1H-imidazole-4-carbaldehyde

5-bromo-1-methyl-1H-imidazole-4-carbaldehyde

Cat. No.: B8764335
M. Wt: 189.01 g/mol
InChI Key: ILJUTSUIJWMWMY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-bromo-1-methyl-1H-imidazole-4-carbaldehyde is a useful research compound. Its molecular formula is C5H5BrN2O and its molecular weight is 189.01 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H5BrN2O

Molecular Weight

189.01 g/mol

IUPAC Name

5-bromo-1-methylimidazole-4-carbaldehyde

InChI

InChI=1S/C5H5BrN2O/c1-8-3-7-4(2-9)5(8)6/h2-3H,1H3

InChI Key

ILJUTSUIJWMWMY-UHFFFAOYSA-N

Canonical SMILES

CN1C=NC(=C1Br)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1-methyl-1H-imidazole-4-carbaldehyde (0.50 g), N-bromosuccinimide (0.89 g) and chloroform (7.0 mL) was heated at reflux for 2 hours. The mixture was cooled to 0° C., diluted with saturated aqueous sodium carbonate solution (10 mL) and extracted with dichloromethane. The combined organic extract was dried over magnesium sulfate and concentrated under reduced pressure. The residue was purified by column chromatography on silica gel, eluting with a mixture of ethyl acetate and dichloromethane (0:1 to 7:10 by volume) to afford the title compound as a white solid (0.37 g).
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
0.89 g
Type
reactant
Reaction Step One
Quantity
7 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step Two

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